Cas no 64321-23-9 (3-Pyridinecarboxamide, 6-amino-2-chloro-)

3-Pyridinecarboxamide, 6-amino-2-chloro- structure
64321-23-9 structure
Product Name:3-Pyridinecarboxamide, 6-amino-2-chloro-
CAS No:64321-23-9
MF:C6H6ClN3O
MW:171.584339618683
CID:1681659
Update Time:2024-09-03

3-Pyridinecarboxamide, 6-amino-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, 6-amino-2-chloro-
    • Inchi: 1S/C6H6ClN3O/c7-5-3(6(9)11)1-2-4(8)10-5/h1-2H,(H2,8,10)(H2,9,11)
    • InChI Key: MKSWOPRUZNVPHX-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC(N)=CC=C1C(N)=O

Computed Properties

  • Exact Mass: 171.02008
  • Monoisotopic Mass: 171.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82A^2

Experimental Properties

  • PSA: 82
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